Cas no 54845-06-6 ( )

• Product name: &nbsp
• CAS No: 54845-06-6
• MF: C₁₀H₁₅NO₄
• MW: 213.2304
• CID: 942935
• PubChem ID: 302075

  Chemical and Physical Properties

Names and Identifiers

• 5-[bis(2-hydroxyethyl)amino]benzene-1,3-diol
• 5-[Bis-(2-hydroxyethyl)-amino]-resorcin
• 5-< Bis-(2-hydroxyethyl)-amino> -resorcin
• AC1L6ZSL
• NSC184688
• DTXSID40306952
• NSC-184688
• 54845-06-6
• 5-(bis(2-hydroxyethyl)amino)benzene-1,3-diol
• &nbsp;

• Inchi： InChI=1S/C10H15NO4/c12-3-1-11(2-4-13)8-5-9(14)7-10(15)6-8/h5-7,12-15H,1-4H2
• InChI Key： SSQSUHJVCMPEMO-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1O)O)N(CCO)CCO

Computed Properties

• Exact Mass: 213.10015
• Monoisotopic Mass: 213.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 0

Experimental Properties

• Density: 1.399
• Boiling Point: 468.6°C at 760 mmHg
• Flash Point: 291.3°C
• Refractive Index: 1.666
• PSA: 84.16
• LogP: -0.11120

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测试